Cas no 1805584-61-5 (4-Bromo-3-chloro-2-nitropyridine)

• Product Name: 4-Bromo-3-chloro-2-nitropyridine
• CAS No: 1805584-61-5
• MF: C₅H₂BrClN₂O₂
• MW: 237.438579082489
• CID: 4900233
• Update Time: 2025-05-19

4-Bromo-3-chloro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chloro-2-nitropyridine
• 4-Bromo-3-chloro-2-nitropyridine

• Inchi： 1S/C5H2BrClN2O2/c6-3-1-2-8-5(4(3)7)9(10)11/h1-2H
• InChI Key： KQSFVHBVRLNWJO-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 4-Bromo-3-chloro-2-nitropyridine

4-Bromo-3-chloro-2-nitropyridine (CAS No. 1805584-61-5)

4-Bromo-3-chloro-2-nitropyridine is a highly specialized organic compound with the CAS registry number 1805584-61-5. This compound belongs to the class of pyridine derivatives, which are widely studied in various fields of chemistry due to their unique electronic properties and reactivity. The molecule features a pyridine ring substituted with bromine, chlorine, and nitro groups at specific positions, making it a valuable substrate for both academic research and industrial applications.

The synthesis of 4-bromo-3-chloro-2-nitropyridine typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield. Researchers have explored various strategies, including nucleophilic aromatic substitution and directed metallation, to optimize the synthesis pathway. These methods not only enhance the efficiency of the process but also minimize the environmental impact, aligning with current sustainability goals in chemical manufacturing.

One of the most intriguing aspects of 4-bromo-3-chloro-2-nitropyridine is its reactivity under different chemical conditions. The presence of electron-withdrawing groups such as bromine, chlorine, and nitro significantly influences the electronic structure of the pyridine ring, making it highly susceptible to various transformations. For instance, recent studies have demonstrated its utility in forming biaryl bonds through cross-coupling reactions, a process that is pivotal in drug discovery and materials science.

In terms of applications, 4-bromo-3-chloro-2-nitropyridine has shown promise in several areas. Its ability to act as a versatile building block in organic synthesis has made it a valuable commodity in pharmaceutical research. Additionally, this compound has been employed in the development of advanced materials, such as conductive polymers and sensors, where its electronic properties play a critical role.

Recent research has also highlighted the potential of 4-bromo-3-chloro-2-nitropyridine in catalytic processes. By incorporating this compound into catalytic frameworks, scientists have achieved improved catalytic performance in reactions such as oxidation and hydrogenation. These findings underscore its importance in advancing green chemistry practices and sustainable chemical production.

From a safety standpoint, handling 4-bromo-3-chloro-2-nitropyridine requires adherence to standard laboratory protocols due to its potential hazards. Proper ventilation, personal protective equipment (PPE), and waste management procedures are essential to ensure safe handling and minimize environmental impact.